Pubamide

• Molecular Formula: C21H27NO3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: (1S,2S,5S,6S,9R,11R,12S,13R)-11-hydroxy-6,13-dimethyl-7-azapentacyclo[10.8.0.02,9.05,9.013,18]icosa-14,17-diene-8,16-dione
• InChI: InChI=1S/C21H27NO3/c1-11-15-5-6-16-14-4-3-12-9-13(23)7-8-20(12,2)18(14)17(24)10-21(15,16)19(25)22-11/h7-9,11,14-18,24H,3-6,10H2,1-2H3,(H,22,25)/t11-,14-,15+,16-,17+,18+,20-,21-/m0/s1
• InChI Key: ZFDFFZSCUSDQEX-MNDZJSSJSA-N
• Isomeric SMILES: C[C@H]1[C@H]2CC[C@@H]3[C@@]2(C[C@H]([C@H]4[C@H]3CCC5=CC(=O)C=C[C@]45C)O)C(=O)N1
• Canonical SMILES: CC1C2CCC3C2(CC(C4C3CCC5=CC(=O)C=CC45C)O)C(=O)N1
• synonyms: 3,18-dioxo-11 alpha-hydroxycona-1,4-diene; pubamide

Description

Pubamide is a natural product found in Holarrhena pubescens with data available.

Scientific Research Applications

Chemical Constituents and Structure

• Pubamide, identified as 3,18-dioxo-11 alpha-hydroxycona-1,4-diene, is one of the compounds isolated from the bark of Holarrhena pubescens. Its structure was established through spectroscopic studies (Siddiqui, Usmani, Ali, Begum, & Rizwani, 2001).

Broader Context in Cannabinoid and Endocannabinoid Research

• While not directly related to this compound, research on cannabinoids and endocannabinoids, substances structurally or functionally similar to certain compounds in Cannabis, has been significant. Studies have focused on plant cannabinoids, endogenous cannabinoids like anandamide, and related compounds, all playing roles in various physiological reactions (Mechoulam, 2022).

Applications in Virtual Screening and Drug Discovery

• The use of databases like PubChem for virtual screening in drug discovery is notable. This compound, as a chemical entity, could potentially be included in such databases, facilitating research in medicinal chemistry and chemical biology (Kim, 2016).

Utilization in Systematic Reviews and Bibliometric Analysis

• The role of databases in storing information on compounds like this compound is crucial for systematic reviews and bibliometric analysis in drug discovery. Such resources support various aspects of drug discovery, including compound-target profiling and polypharmacology studies (Cheng, Pan, Hao, Wang, & Bryant, 2014).

Potential for Investigating Endocannabinoid System

• Although not directly involving this compound, the study of the endocannabinoid system, which includes cannabinoid receptors, ligands like anandamide, and their metabolic enzymes, is relevant. Research in this area could provide insights into the action mechanisms of similar compounds (McPartland, Guy, & Di Marzo, 2014).